Cas no 121002-36-6 (5-Fluoro-1-methylindazole)

• Product Name: 5-Fluoro-1-methylindazole
• CAS No: 121002-36-6
• MF: C₂₂H₂₂O₉
• MW: 430.404687404633
• CID: 3041915
• Update Time: 2025-11-02

5-Fluoro-1-methylindazole Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-1-methylindazole

• Inchi： 1S/C22H22O9/c1-13(24)28-19-18(31-21(26)15-10-6-3-7-11-15)17(30-22(19)27)16(12-23)29-20(25)14-8-4-2-5-9-14/h2-11,16-19,22-23,27H,12H2,1H3/t16-,17+,18+,19-,22-/m1/s1
• InChI Key： MXOPJMDLYANHLI-GPUAKUCWSA-N
• SMILES： O([C@@H]1[C@H]([C@H](O)O[C@@]1([H])[C@@H](CO)OC(C1C=CC=CC=1)=O)OC(=O)C)C(C1C=CC=CC=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 5-Fluoro-1-methylindazole

5-Fluoro-1-methylindazole (CAS No. 121002-36-6): A Versatile Heterocyclic Compound in Modern Chemistry

5-Fluoro-1-methylindazole (CAS No. 121002-36-6) is a fluorinated heterocyclic compound that has gained significant attention in pharmaceutical and material science research. As a derivative of indazole, this compound features a unique molecular structure where a fluorine atom is strategically positioned at the 5-position of the indazole ring, while a methyl group occupies the 1-position. This specific substitution pattern makes 5-Fluoro-1-methylindazole particularly valuable for various applications in medicinal chemistry and drug discovery.

The growing interest in fluorinated indazole derivatives stems from their enhanced biological activity and improved pharmacokinetic properties compared to their non-fluorinated counterparts. Researchers have found that the introduction of fluorine atoms into organic molecules often leads to increased metabolic stability, improved membrane permeability, and enhanced binding affinity to biological targets. These characteristics make 5-Fluoro-1-methylindazole an important building block in the development of novel therapeutic agents.

In recent years, the scientific community has shown particular interest in indazole-based compounds due to their diverse pharmacological activities. Many researchers are actively investigating questions like "What are the medicinal applications of 5-Fluoro-1-methylindazole?" or "How does fluorination affect the biological activity of indazole derivatives?" These inquiries reflect the compound's relevance in current drug discovery efforts, especially in areas such as kinase inhibition and GPCR modulation.

The synthesis of 5-Fluoro-1-methylindazole typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high yield and purity. Modern synthetic approaches often employ transition metal-catalyzed reactions or microwave-assisted synthesis to improve efficiency. The compound's molecular weight is 150.15 g/mol, and its precise structure has been confirmed through various analytical techniques including NMR spectroscopy and mass spectrometry.

From a material science perspective, 5-Fluoro-1-methylindazole has shown promise in the development of advanced organic materials. Its rigid aromatic structure combined with the electronic effects of fluorine substitution makes it a potential candidate for creating novel liquid crystals or organic semiconductors. Researchers are particularly interested in how the fluoroindazole moiety might influence charge transport properties in these materials.

The pharmaceutical industry has shown increasing demand for fluorinated heterocycles like 5-Fluoro-1-methylindazole, driven by the need for more effective and selective drugs. Recent market analyses indicate that fluorinated compounds account for nearly 30% of all newly approved small molecule drugs, highlighting the importance of this structural motif. This trend has led to more frequent searches for "5-Fluoro-1-methylindazole suppliers" and "fluoroindazole synthesis methods" in scientific databases.

Quality control of 5-Fluoro-1-methylindazole is crucial for research applications, with purity typically verified by HPLC analysis. The compound is generally stable under standard laboratory conditions, but like many heterocyclic compounds, it should be protected from prolonged exposure to light and moisture. Proper storage in airtight containers at controlled temperatures helps maintain its chemical integrity over extended periods.

Environmental and safety considerations for 5-Fluoro-1-methylindazole follow standard laboratory chemical handling protocols. While not classified as highly hazardous, researchers should employ appropriate personal protective equipment when working with this compound. The environmental fate of fluorinated organic compounds has become an important research topic, with studies investigating their biodegradation pathways and potential ecological impacts.

Recent scientific literature reveals growing applications of 5-Fluoro-1-methylindazole in the development of kinase inhibitors, particularly for cancer treatment. The compound's ability to serve as a scaffold for creating selective inhibitors has made it valuable in targeted therapy research. This aligns with current trends in precision medicine, where researchers are actively seeking answers to questions like "Can fluoroindazole derivatives improve drug selectivity?" or "What are the structure-activity relationships of 5-Fluoro-1-methylindazole analogs?"

The future outlook for 5-Fluoro-1-methylindazole appears promising, with potential applications extending beyond pharmaceuticals. Materials scientists are exploring its use in organic electronics, while agricultural chemists are investigating its potential as a lead structure for novel agrochemicals. The compound's versatility ensures it will remain an important subject of research in multiple scientific disciplines for years to come.

For researchers working with 5-Fluoro-1-methylindazole, it's important to stay updated on the latest synthetic methodologies and application studies. The compound continues to reveal new possibilities in chemical research, particularly in the development of bioactive molecules with improved properties. As the scientific community's understanding of fluorinated heterocycles deepens, 5-Fluoro-1-methylindazole is likely to play an increasingly significant role in advancing both medicinal and material chemistry.